Cas no 3586-12-7 (3-Phenoxyaniline)

3-Phenoxyaniline structure
3-Phenoxyaniline structure
Product Name:3-Phenoxyaniline
CAS No:3586-12-7
MF:C12H11NO
MW:185.221843004227
MDL:MFCD00041891
CID:84804
PubChem ID:77135
Update Time:2025-08-03

3-Phenoxyaniline Chemical and Physical Properties

Names and Identifiers

    • 3-Phenoxyaniline
    • 3-aminodiphenyl ether
    • 3-Aminophenyl phenyl ether
    • 3-phenoxy-aniline
    • 3-phenoxybenzenamine
    • 3-phenoxyphenylamine
    • 3-phenyloxyaniline
    • Aniline,m-phenoxy
    • Benzenamine,3-phenoxy
    • m-Aminophenyl phenyl ether
    • meta-phenoxyaniline
    • m-Phenoxyaniline
    • Benzenamine, 3-phenoxy-
    • Aniline, m-phenoxy-
    • K14XXP3GJA
    • UCSYVYFGMFODMY-UHFFFAOYSA-N
    • 3-phenoxy aniline
    • 3-(phenoxy)aniline
    • KSC223A2R
    • NSC57083
    • SBB071443
    • CL8437
    • 4490AB
    • NSC
    • DTXSID8063092
    • MFCD00041891
    • (3-phenoxyphenyl)amine
    • BP-12864
    • CHEMBL1642683
    • 3586-12-7
    • EN300-20109
    • SCHEMBL278938
    • NS00029935
    • NSC-57083
    • 3-Phenoxyaniline, 98%
    • FT-0616309
    • UNII-K14XXP3GJA
    • NSC 57083
    • BDBM50334277
    • F0001-1031
    • 3-(phenyloxy)aniline
    • EINECS 222-715-9
    • AMY38655
    • Z104476880
    • AKOS009031626
    • AS-46031
    • CS-0072566
    • SY021207
    • DB-048884
    • DTXCID4039100
    • MDL: MFCD00041891
    • Inchi: 1S/C12H11NO/c13-10-5-4-8-12(9-10)14-11-6-2-1-3-7-11/h1-9H,13H2
    • InChI Key: UCSYVYFGMFODMY-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C1C=CC=C(C=1)N

Computed Properties

  • Exact Mass: 185.08400
  • Monoisotopic Mass: 185.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 35.2

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1,158 g/cm3
  • Melting Point: 41-44 °C (lit.)
  • Boiling Point: 329-330 °C(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: 1.1583
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 35.25000
  • LogP: 3.64230
  • Solubility: Uncertain

3-Phenoxyaniline Security Information

3-Phenoxyaniline Customs Data

  • HS CODE:2922299090
  • Customs Data:

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-Phenoxyaniline Pricemore >>

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